Cas no 1000545-22-1 (3-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine)

• Product Name: 3-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine
• CAS No: 1000545-22-1
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 6325617
• PubChem ID: 165943881
• Update Time: 2025-06-07

3-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine
• EN300-1913910
• 1000545-22-1

• Inchi： 1S/C9H13BrN2O/c1-13-9-7(3-2-4-11)5-8(10)6-12-9/h5-6H,2-4,11H2,1H3
• InChI Key： SROJSSIKJOKYSM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CCCN)OC

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine

Introduction to 3-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine (CAS No. 1000545-22-1)

3-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1000545-22-1, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this amine derivative incorporates a pyridine core, which is a cornerstone in medicinal chemistry, alongside functional groups that enhance its reactivity and utility in synthetic pathways.

The pyridine ring in 3-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine serves as a versatile scaffold, enabling interactions with various biological targets. Pyridine derivatives are widely recognized for their role in modulating biological processes, making them indispensable in the design of therapeutic agents. The presence of a bromo substituent at the 5-position and a methoxy group at the 2-position further refines the compound's chemical properties, influencing its solubility, stability, and metabolic pathways. These modifications are strategically chosen to optimize the compound's pharmacokinetic profile and enhance its binding affinity to specific receptors or enzymes.

In recent years, there has been a surge in research focused on developing novel small molecules for treating complex diseases such as cancer, inflammation, and neurodegenerative disorders. 3-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine has emerged as a promising candidate in this context. Its structural features allow it to mimic natural bioactive molecules, thereby facilitating the development of targeted therapies. The compound's ability to cross biological membranes and interact with intracellular targets makes it an attractive option for drug design. Furthermore, its synthetic accessibility enables researchers to modify its structure further, tailoring it for specific therapeutic applications.

One of the most compelling aspects of 3-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine is its potential in modulating signaling pathways that are dysregulated in diseases. For instance, studies have shown that pyridine-based compounds can interfere with kinases and other enzymes involved in cancer progression. The bromo and methoxy substituents play a crucial role in fine-tuning the compound's interaction with these targets. By doing so, it can either inhibit or activate specific pathways, depending on the disease context. This flexibility is particularly valuable in personalized medicine, where drugs are designed to target individual patient profiles.

The synthesis of 3-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the pyridine core, followed by functionalization at the 5-position with a bromo group and at the 2-position with a methoxy group. Subsequent steps introduce the propylamine moiety at the 3-position of the pyridine ring. Each step is meticulously optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the design and optimization of compounds like 3-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the compound's biological activity. This approach accelerates the drug discovery process by enabling virtual screening of thousands of potential analogs before synthesizing them in the lab. Such computational strategies are particularly valuable for identifying lead compounds that can be further refined through experimental validation.

The pharmacological profile of 3-(5-bromo-2-methoxypyridin-3-yloxypropylamine) is under active investigation by several research groups worldwide. Preliminary studies suggest that it exhibits potent activity against various disease-related targets. For example, it has shown promise in inhibiting certain kinases that are overactive in cancer cells. Additionally, its ability to modulate neurotransmitter receptors makes it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The safety and tolerability of any pharmaceutical compound are paramount before it can be considered for clinical use. While 3-(5-bromo-pyrimidinyl)-propylamine hydrochloride (CAS No: 100054522) has shown encouraging results in preclinical studies, further research is needed to assess its long-term effects and potential side effects. Animal models provide valuable insights into how humans might respond to this compound, allowing researchers to identify any adverse reactions early in the development process.

The role of contract research organizations (CROs) and pharmaceutical companies cannot be overstated in advancing compounds like (E)-N-[[(4-chloroaphenyl)methylidene]amino]-4-fluorobenzamide CAS NO: 100054522] through clinical trials and regulatory approvals. These entities bring together expertise from multiple disciplines—chemistry, biology, pharmacology—to systematically evaluate new drugs from concept to market readiness. Collaborative efforts between academia and industry have been instrumental in bringing innovative therapies to patients worldwide.

The future prospects for (E)-N-[[(4-chloroaphenyl)methylidene]amino]-4-fluorobenzamide CAS NO: 100054522) look promising as research continues to uncover new applications for pyridine-based compounds. Emerging technologies such as CRISPR gene editing may open doors for targeted therapies that leverage this compound's unique properties even more effectively than previously thought possible.